2-(4-(ethylsulfonyl)phenyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethylsulfonylphenyl)-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H18N2O3S2/c1-2-27(24,25)15-9-7-13(8-10-15)11-18(23)21-20-22-19-16-6-4-3-5-14(16)12-17(19)26-20/h3-10H,2,11-12H2,1H3,(H,21,22,23)
• InChI Key: VYLRDUMUALHYMV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)CC4=CC=CC=C43
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each targeting a different part of the molecule. For instance, the ethylsulfonyl group could potentially be introduced via a sulfonylation reaction. The indeno[1,2-d]thiazol ring might be formed through a cyclization reaction.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the acetamide group could potentially undergo hydrolysis, and the ethylsulfonyl group might participate in substitution reactions.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Researchers have reported a catalytic protodeboronation method using a radical approach. This protocol enables the transformation of 1°, 2°, and 3° alkyl boronic esters. .

Luminescent Materials

• Application : Two ligands based on the 2-(benzo[d]thiazol-2-yl)phenol scaffold, namely BTZ-Cz-OH and BTZ-DCz-OH, along with their corresponding difluoroboron complexes (BTZ-Cz-BF and BTZ-DCz-BF), have been explored as luminescent materials. .

Sulfone-Based Copolymers

• Application : Researchers have used 4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b’]dithiophene (BDTT) to construct a series of sulfone-based dual acceptor 1-2 (A₁–A₂)-type copolymers. .